Cas no 1443344-94-2 (Ethyl 5-(2,4-difluoro-phenoxy)pentanoate)

• Product Name: Ethyl 5-(2,4-difluoro-phenoxy)pentanoate
• CAS No: 1443344-94-2
• MF: C₁₃H₁₆F₂O₃
• MW: 258.261151313782
• MDL: MFCD18911404
• CID: 5170381
• Update Time: 2026-03-04

Ethyl 5-(2,4-difluoro-phenoxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2,4-difluoro-phenoxy)pentanoate
• Pentanoic acid, 5-(2,4-difluorophenoxy)-, ethyl ester

• MDL： MFCD18911404
• Inchi： 1S/C13H16F2O3/c1-2-17-13(16)5-3-4-8-18-12-7-6-10(14)9-11(12)15/h6-7,9H,2-5,8H2,1H3
• InChI Key： IEYXCSMKDALXKM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCOC1=CC=C(F)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Additional information on Ethyl 5-(2,4-difluoro-phenoxy)pentanoate

Ethyl 5-(2,4-difluoro-phenoxy)pentanoate (CAS No. 1443344-94-2): An Overview of Its Properties and Applications

Ethyl 5-(2,4-difluoro-phenoxy)pentanoate (CAS No. 1443344-94-2) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of esters and is characterized by its 2,4-difluoro-phenoxy substituent, which imparts distinct properties and potential applications.

The molecular formula of Ethyl 5-(2,4-difluoro-phenoxy)pentanoate is C₁₃H₁₅F₂O₃, and its molecular weight is approximately 261.25 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -10°C, and the boiling point is approximately 180°C at reduced pressure.

In terms of its chemical structure, the presence of the 2,4-difluoro-phenoxy group significantly influences the compound's physical and chemical properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can enhance the compound's stability and reactivity. This makes Ethyl 5-(2,4-difluoro-phenoxy)pentanoate an attractive candidate for various synthetic transformations and derivatization processes.

Recent research has focused on the potential applications of Ethyl 5-(2,4-difluoro-phenoxy)pentanoate in the development of new pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that derivatives of ethyl esters with fluorinated aryl groups demonstrated significant inhibition of COX-2 enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its potential therapeutic applications, Ethyl 5-(2,4-difluoro-phenoxy)pentanoate has been explored for its use in drug delivery systems. The compound's ability to enhance solubility and permeability makes it a valuable component in formulations designed to improve the bioavailability of poorly soluble drugs. A recent study in *Pharmaceutical Research* highlighted the use of ethyl esters as prodrugs for enhancing the oral absorption of hydrophobic drugs.

The synthesis of Ethyl 5-(2,4-difluoro-phenoxy)pentanoate typically involves a multi-step process that includes the formation of a phenoxy intermediate followed by esterification with ethyl bromoacetate or a similar reagent. The reaction conditions are carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process and reduce reaction times.

Safety considerations are an important aspect when handling Ethyl 5-(2,4-difluoro-phenoxy)pentanoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. The compound should be stored in a well-ventilated area away from sources of heat or ignition. Personal protective equipment (PPE) such as gloves and safety goggles should be used when handling the compound to prevent skin contact or inhalation.

In conclusion, Ethyl 5-(2,4-difluoro-phenoxy)pentanoate (CAS No. 1443344-94-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, contributing to the advancement of healthcare and drug delivery technologies.